Cas no 485370-00-1 (4-(methoxycarbonyl)benzyl 2-thiophenecarboxylate)

4-(methoxycarbonyl)benzyl 2-thiophenecarboxylate structure

485370-00-1 structure

Product name:4-(methoxycarbonyl)benzyl 2-thiophenecarboxylate

CAS No:485370-00-1

MF:C₁₄H₁₂O₄S

MW:276.308

CID:3094617

4-(methoxycarbonyl)benzyl 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

- 4-(methoxycarbonyl)benzyl 2-thiophenecarboxylate

4-(methoxycarbonyl)benzyl 2-thiophenecarboxylate Related Literature

1. A comparative binding mechanism between human serum albumin and α-1-acid glycoprotein with corilagin: biophysical and computational approach†

Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
2. 1-Dimensional porous α-Fe2O3 nanorods as high performance electrode material for supercapacitors

Sudeshna Chaudhari,Dhrubajyoti Bhattacharjya,Jong-Sung Yu RSC Adv., 2013,3, 25120-25128
3. 4-Cyanopyridine, a versatile mono- and bidentate ligand. Crystal structures of related coordination polymers determined by X-ray powder diffraction†

Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
4. 3D printed geometrically tessellated sheets with origami-inspired patterns

AnastasiaL.Wickeler,HaniE.Naguib
5. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†

Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
6. A competitive electrochemical aptamer-based method for aflatoxin B1 detection with signal-off response†

Anal. Methods, 2020,12, 646-650
7. A comprehensive study of the role of transition metals in O3-type layered Na[NixCoyMnz]O2 (x = 1/3, 0.5, 0.6, and 0.8) cathodes for sodium-ion batteries†

Jang-Yeon Hwang,Chong S. Yoon,Ilias Belharouak,Yang-Kook Sun J. Mater. Chem. A, 2016,4, 17952-17959
8. A catalyst for low-temperature CO2 activation

XinZhang,AbhishekDuttaChowdhury
9. 5-Fold symmetry in superatomic scandium clusters: exploiting favourable orbital overlap to sequester spin

J. T. A. Gilmour,N. Gaston Phys. Chem. Chem. Phys., 2020,22, 4051-4058
10. A biobased low dielectric resin derived from vanillin and guaiacol†

Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770

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